Cas no 4445-34-5 (Dibenz(c,e)oxepine-5(7H)-one)

• Product Name: Dibenz(c,e)oxepine-5(7H)-one
• CAS No: 4445-34-5
• MF: C₁₄H₁₀O₂
• MW: 210.228003978729
• CID: 330846
• PubChem ID: 4613402
• Update Time: 2025-04-19

Dibenz(c,e)oxepine-5(7H)-one Chemical and Physical Properties

Names and Identifiers

• Dibenzo[c,e]oxepin-5(7H)-one
• 7H-benzo[d][2]benzoxepin-5-one
• Dibenz[c,e]oxepin-5(7H)-one
• 2-Biphenylcarboxylicacid, 2'-(hydroxymethyl)-, e-lactone (7CI)
• Diphenide
• 4445-34-5
• BS-28798
• UYCIYTZGOBZBME-UHFFFAOYSA-N
• DTXSID20404889
• MFCD00114923
• SCHEMBL2208963
• Dibenz(c,e)oxepine-5(7H)-one
• AKOS000276674
• 5H-benzo[d][2]benzoxepin-7-one
• 7H-dibenzo[c,e]oxepin-5-one

• MDL： MFCD00114923
• Inchi： 1S/C14H10O2/c15-14-13-8-4-3-7-12(13)11-6-2-1-5-10(11)9-16-14/h1-8H,9H2
• InChI Key： UYCIYTZGOBZBME-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 210.0681
• Monoisotopic Mass: 210.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 136 ºC (ethyl ether )
• Solubility: Almost insoluble (0.095 g/l) (25 º C),
• PSA: 26.3